4-nitrobenzyl 1-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• IUPAC Name: (4-nitrophenyl)methyl 1-(3-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C19H18N2O5/c1-13-3-2-4-17(9-13)20-11-15(10-18(20)22)19(23)26-12-14-5-7-16(8-6-14)21(24)25/h2-9,15H,10-12H2,1H3
• InChI Key: SJVPWZTYFQKEPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N2O5
• Molecular Weight: 354.4 g/mol

Description

4-nitrobenzyl 1-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has unique properties that make it suitable for use in the synthesis of other compounds, as well as in scientific research applications. In

Mechanism of Action

The mechanism of action of 4-nitrobenzyl 1-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is not well understood. However, it is believed that the compound acts by inhibiting certain enzymes or proteins in the body. It may also interact with cellular membranes or receptors, leading to changes in cellular signaling and function.
Biochemical and Physiological Effects:
4-nitrobenzyl 1-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and bacteria. It has also been shown to have anti-inflammatory and antioxidant properties. However, more research is needed to fully understand the effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-nitrobenzyl 1-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its versatility. This compound can be used as a building block in the synthesis of various compounds, making it useful in a wide range of applications. However, one of the limitations of using this compound is its potential toxicity. It is important to use proper safety precautions when handling this compound in the lab.

Future Directions

There are many potential future directions for research on 4-nitrobenzyl 1-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One area of research could be to further investigate the mechanism of action of this compound. Another area of research could be to explore its potential applications in drug discovery and development. Additionally, more research could be done to understand the potential toxic effects of this compound and develop methods to mitigate these effects.

Scientific Research Applications

4-nitrobenzyl 1-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been used in scientific research for various applications. One of its most significant applications is in the synthesis of other compounds. This compound has been used as a building block in the synthesis of various drugs and bioactive molecules. It has also been used in the synthesis of fluorescent dyes, which have applications in imaging and sensing.